Cas no 643752-46-9 (Cyclohexanol, 4-ethyl-1-(3-fluorophenyl)-)

Cyclohexanol, 4-ethyl-1-(3-fluorophenyl)- structure
643752-46-9 structure
Product Name:Cyclohexanol, 4-ethyl-1-(3-fluorophenyl)-
CAS No:643752-46-9
MF:C14H19FO
MW:222.298467874527
CID:423993
PubChem ID:45095481
Update Time:2025-04-19

Cyclohexanol, 4-ethyl-1-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol, 4-ethyl-1-(3-fluorophenyl)-
    • 4-ethyl-1-(3-fluorophenyl)cyclohexan-1-ol
    • Cyclohexanol, 4-ethyl-1-(3-fluorophenyl)- (9CI)
    • DTXSID80667397
    • 643752-46-9
    • Inchi: 1S/C14H19FO/c1-2-11-6-8-14(16,9-7-11)12-4-3-5-13(15)10-12/h3-5,10-11,16H,2,6-9H2,1H3
    • InChI Key: HPPFVPJHGKCVSC-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1(CCC(CC)CC1)O

Computed Properties

  • Exact Mass: 222.14207
  • Monoisotopic Mass: 222.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 3.5

Experimental Properties

  • PSA: 20.23

Cyclohexanol, 4-ethyl-1-(3-fluorophenyl)- Related Literature

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